2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(2,6-difluorophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H10F2O2/c1-8-5-6-9(10(7-8)14(17)18)13-11(15)3-2-4-12(13)16/h2-7H,1H3,(H,17,18)
• InChI Key: UFTBBWAIBIAMDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=CC=C2F)F)C(=O)O
• Molecular Formula: C14H10F2O2
• DSSTOX Substance ID: DTXSID90689681
• Molecular Weight: 248.22 g/mol
• CAS RN: 1261921-98-5

Description

2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% (DFPMA) is a synthetic compound used in a variety of scientific research applications. DFPMA is a colorless crystalline solid that is insoluble in water, but soluble in organic solvents. It is a common starting material for the synthesis of a variety of compounds, and its unique chemical properties make it an attractive choice for use in many lab experiments.

Scientific Research Applications

2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% is widely used in scientific research for a variety of applications. It has been used as a starting material for the synthesis of a variety of compounds, such as 5-methyl-2-(2,6-difluorophenyl)benzene-1,3-diol and 2-(2,6-difluorophenyl)-5-methylbenzoyl chloride. Additionally, 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% has been used as a ligand in metal-catalyzed reactions and as a substrate in enzyme-catalyzed reactions. It has also been used to study the effects of various environmental factors on the structure and reactivity of organic molecules.

Mechanism of Action

The mechanism of action of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% is not well understood. However, it is believed that the molecule functions as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It is also believed to act as a competitive inhibitor of certain receptors, such as the human epidermal growth factor receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% are not well understood. However, it is believed that the molecule may have a variety of effects, such as anti-inflammatory, antinociceptive, and antioxidant activities. Additionally, 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% has been shown to decrease the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% in lab experiments include its low cost, availability, and ease of synthesis. Additionally, 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% is relatively stable and has a low toxicity profile. However, there are some limitations to using 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% in lab experiments. For example, its solubility in water is limited, and it is not soluble in some organic solvents. Additionally, its mechanism of action is not well understood, and its effects on biochemical and physiological processes are not well characterized.

Future Directions

The potential future directions for research on 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% include further characterization of its mechanism of action and effects on biochemical and physiological processes. Additionally, further research should be conducted on the synthesis of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% and its use as a starting material for the synthesis of other compounds. Additionally, further research should be conducted on the effects of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% on various environmental factors, such as temperature, pH, and light. Finally, further research should be conducted on the use of 2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% in metal-catalyzed reactions and enzyme-catalyzed reactions.

Synthesis Methods

2-(2,6-Difluorophenyl)-5-methylbenzoic acid, 95% is typically synthesized through a three-step process. The first step involves the reaction of 2,6-difluorobenzaldehyde with 5-methylbenzene-1,3-diol in the presence of a base such as sodium hydroxide. This reaction leads to the formation of 2-(2,6-difluorophenyl)-5-methylbenzene-1,3-diol. The second step involves the reaction of the diol with thionyl chloride, resulting in the formation of 2-(2,6-difluorophenyl)-5-methylbenzoic acid. The third step involves the purification of the acid using recrystallization or column chromatography.